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Introduction

1-Bromo-3-hydroxynaphthalene (CAS No. 5498-31-7) is an organic compound with the
molecular formula C10H7BrO.[1][2] It is a solid material at room temperature. This document
provides detailed procedures for the safe handling, storage, and disposal of 1-Bromo-3-
hydroxynaphthalene, intended for researchers, scientists, and professionals in drug
development and other scientific fields. The toxicological properties of this specific isomer have
not been fully investigated, and therefore, it should be handled with care, assuming it
possesses hazards similar to related brominated naphthalene compounds.[3]

Hazard Identification and Safety Precautions

1-Bromo-3-hydroxynaphthalene is classified as a hazardous substance. Adherence to strict
safety protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

GHS Hazard Classification:

o Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.
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Skin Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.

Signal Word:Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P280: Wear protective gloves/ eye protection/ face protection.[4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment must be worn at all times when

handling 1-Bromo-3-hydroxynaphthalene.
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Protection Type

Specific Requirements

Rationale

Eye and Face

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A face
shield should be worn over
goggles if there is a risk of
splashing.[4][6]

Protects against splashes and
dust that can cause serious

eye irritation.

Chemical-resistant, impervious
gloves (e.g., Nitrile rubber).

Gloves must be inspected for

Prevents direct skin contact,

Hand
integrity before each use and which can cause skin irritation.
changed immediately upon
contamination.[4][6]
A fully buttoned, long-sleeved,
Bod flame-resistant lab coat. Long Protects skin and personal
ody

pants and closed-toe shoes

are mandatory.[7]

clothing from contamination.

Respiratory

All handling of the solid
compound and preparation of

solutions must be conducted in

a certified chemical fume hood.

If engineering controls are not
sufficient, a NIOSH/MSHA-
approved respirator with
appropriate cartridges should
be used.[7]

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.

Safe Handling and Storage

4.1 Handling:

o Conduct all operations in a well-ventilated area, preferably within a chemical fume hood.[8]

e Avoid all personal contact, including the inhalation of dust or vapors.[8]
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Avoid the formation of dust and aerosols.[7]

Wash hands thoroughly with soap and water after handling.[8]

Do not eat, drink, or smoke in the laboratory.[8]

Keep containers securely sealed when not in use.[8]

4.2 Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
o Keep in a dark place, protected from direct sunlight and heat.[10]

o Store away from incompatible materials such as strong oxidizing agents.[9]

Quantitative Safety and Physical Data

The following table summarizes key quantitative data. Data for the specific isomer 1-Bromo-3-
hydroxynaphthalene is limited; therefore, data from the closely related compound 1-
Bromonaphthalene is included for reference where specific data is unavailable.
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Parameter Value Compound
1-Bromo-3-
Molecular Formula C10HsBro
hydroxynaphthalene[1]
] 1-Bromo-3-
Molecular Weight 223.07 g/mol
hydroxynaphthalene[2]
1-Bromo-3-
Physical Form Solid
hydroxynaphthalene
1-Bromo-3-
Storage Temperature Room Temperature
hydroxynaphthalene
Flash Point > 112 °C (> 233.60 °F) 1-Bromonaphthalene[11]
Oral LD50 (Rat) 810 mg/kg 1-Bromonaphthalene[11]
Incompatible Materials Strong oxidizing agents 1-Bromonaphthalene[9]

N Carbon monoxide, carbon
Hazardous Decomposition o ) 1-Bromonaphthalene[11]
dioxide, hydrogen bromide

Emergency Procedures

6.1 First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[11]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops and persists.[11]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[11]

« Ingestion: If swallowed, do NOT induce vomiting. If conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water. Get medical aid immediately.[11]

6.2 Fire Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[9]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,
carbon dioxide, and hydrogen bromide may be generated by thermal decomposition.[11]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[9]

6.3 Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel. Use proper personal protective
equipment as indicated in Section 3.0.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

e Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[9] Clean the spill area thoroughly with soap and
water.

Experimental Protocols: Buchwald-Hartwig

Amination
Objective:

To provide a representative protocol for the palladium-catalyzed Buchwald-Hartwig amination of
1-Bromo-3-hydroxynaphthalene with a secondary amine (e.g., morpholine). This C-N cross-
coupling reaction is a fundamental transformation in medicinal chemistry and drug
development.[3]

Materials and Reagents:
e 1-Bromo-3-hydroxynaphthalene (1.0 mmol, 223.07 mg)

e Morpholine (1.2 mmol, 104.5 mg, 0.105 mL)

o Tris(dibenzylideneacetone)dipalladium(0) [Pdz(dba)s] (0.02 mmol, 18.3 mg)
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o 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol, 19.1 mg)
e Sodium tert-butoxide (NaOtBu) (1.4 mmol, 134.5 mg)

e Anhydrous Toluene (5 mL)

» Schlenk tube or microwave reaction vial

e Magnetic stirrer and stir bar

¢ Inert atmosphere (Argon or Nitrogen) line

o Standard glassware for workup and purification

o Ethyl acetate, brine, anhydrous sodium sulfate

 Silica gel for column chromatography

Procedure:

Reaction Setup (under Inert Atmosphere):

e To a dry Schlenk tube containing a magnetic stir bar, add 1-Bromo-3-hydroxynaphthalene
(223.07 mg, 1.0 mmol), Sodium tert-butoxide (134.5 mg, 1.4 mmol), Pdz(dba)s (18.3 mg,
0.02 mmol), and XPhos (19.1 mg, 0.04 mmol).

e Seal the Schlenk tube with a septum.

e Evacuate and backfill the tube with inert gas (Argon or Nitrogen) three times.
e Using a syringe, add anhydrous toluene (5 mL) to the tube.

e Add morpholine (0.105 mL, 1.2 mmol) to the reaction mixture via syringe.

o Place the sealed tube in a preheated oil bath or heating block at 100 °C.

Reaction Execution and Monitoring: 7. Stir the reaction mixture vigorously at 100 °C. 8. Monitor
the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until the starting material is consumed (typically 4-18 hours).
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Work-up and Purification: 9. Once the reaction is complete, cool the mixture to room
temperature. 10. Dilute the reaction mixture with ethyl acetate (20 mL) and quench with water
(10 mL). 11. Transfer the mixture to a separatory funnel and separate the layers. 12. Extract
the aqueous layer with ethyl acetate (2 x 15 mL). 13. Combine the organic layers, wash with
brine (20 mL), and dry over anhydrous sodium sulfate. 14. Filter the mixture and concentrate
the solvent under reduced pressure to obtain the crude product. 15. Purify the crude product by
flash column chromatography on silica gel to yield the desired N-arylated product.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the general workflow for the Buchwald-Hartwig amination of 1-
Bromo-3-hydroxynaphthalene.
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Caption: A generalized workflow for the Buchwald-Hartwig amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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